3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine

• IUPAC Name: 5-bromo-3,6,8,10-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C8H5BrN4/c9-6-3-11-8-5-1-2-10-7(5)12-4-13(6)8/h1-4,10H
• InChI Key: WVWIVUBNCHCXIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C3=NC=C(N3C=N2)Br
• Molecular Formula: C8H5BrN4
• DSSTOX Substance ID: DTXSID80744112
• Molecular Weight: 237.06 g/mol
• CAS RN: 1404299-76-8

Description

“3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine” is a chemical compound with the CAS number 1404299-76-8. It is a nitrogen-containing heterocyclic compound.

Synthesis Analysis

The synthesis of pyrimidine derivatives, which includes “3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine”, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of “3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine” includes a pyrrole ring and a pyrazine ring. The molecular formula is C8H5BrN4 and the molecular weight is 237.06.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine” include a boiling point that is not specified. The compound should be stored sealed in dry conditions at 2-8°C.

Scientific Research Applications

Palladium-Catalyzed Arylation

Palladium-catalyzed regioselective arylation of imidazo[1,2-a]pyrimidine has been utilized for the synthesis of 3-arylimidazo[1,2-a]pyrimidines. This process involves the arylation at the 3-position with aryl bromides, providing an efficient one-step synthesis from the unsubstituted heterocycle (Li et al., 2003).

Solid-Phase Synthesis

Imidazo[1,2-a]pyrimidines have been synthesized through solid-phase synthesis, involving condensation between an α-bromoketone bound to solid support and various 2-aminopyrimidine derivatives. This method used either acid or base labile linkers (Kazzouli et al., 2003).

Antibacterial Activity

A significant number of imidazo[1,2-a]pyrimidine derivatives have demonstrated potent antimicrobial activity against a variety of gram-positive, gram-negative bacteria, and Mycobacterium species (Rival et al., 1992).

Green Synthesis Under Microwave Irradiation

Catalyst-free heteroannulation reactions for imidazo[1,2-a]pyrimidines have been developed using green solvents under microwave irradiation. This method enhances the molecular diversity and is considered environmentally benign (Rao et al., 2018).

Chemosynthetic Methodologies

Imidazo[1,2-a]pyrimidine has been synthesized through various chemosynthetic methodologies, including multicomponent reactions and intramolecular cyclizations. These methods are critical in drug development due to the compound's wide range of applications in medicinal chemistry (Goel et al., 2015).

Synthesis from 4-Aminopyrimidines

Derivatives of imidazo[1,2-c]pyrimidine have been synthesized from C-substituted 4-aminopyrimidines, demonstrating the flexibility and adaptability of this compound in synthetic chemistry (Rogul'chenko et al., 1975).

Use in Physiological Research

Imidazo[1,2-a]pyrimidines have been used in physiological research as inhibitors of special cytochrome P-450 dependent monooxygenases, providing insights into the regulation of terpenoid metabolism concerning phytohormones and sterols (Grossmann, 1990).

Safety and Hazards

The safety data sheet for “3-Bromo-7H-imidazo[1,2-C]pyrrolo[3,2-E]pyrimidine” indicates that it is a hazardous compound. The signal word is “Warning” and the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).